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Compound of Interest

Compound Name: Chlorocyclopentane

Cat. No.: B1362555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal safety data sheet (SDS) or professional safety and toxicological

evaluation. Always consult the most current SDS and institutional safety guidelines before

handling chlorocyclopentane.

Executive Summary
Chlorocyclopentane (CAS No. 930-28-9) is a colorless to pale yellow liquid with a

characteristic hydrocarbon-like odor.[1] It is a versatile organic intermediate, primarily utilized in

the synthesis of more complex molecules within the pharmaceutical and agrochemical

industries.[2] While its utility in organic synthesis is significant, a thorough understanding of its

inherent hazards is paramount for safe handling and use. This guide provides a comprehensive

overview of the known hazards and toxicological profile of chlorocyclopentane, based on

currently available data. It is critical to note that the toxicological properties of this compound

have not been fully investigated, and significant data gaps exist, particularly concerning

quantitative toxicity values and long-term health effects.

Physical and Chemical Properties
A summary of the key physical and chemical properties of chlorocyclopentane is presented in

Table 1. These properties are essential for understanding its behavior under various laboratory

and industrial conditions.
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Property Value References

Molecular Formula C5H9Cl [3][4]

Molecular Weight 104.58 g/mol [4][5]

Appearance Colorless to pale yellow liquid [1][3]

Odor Characteristic hydrocarbon-like [1]

Boiling Point 114 °C (at 760 mmHg) [4]

Melting Point -50 °C [4]

Density 1.005 g/mL at 25 °C [4]

Solubility

Limited solubility in water (760

mg/L). Soluble in most organic

solvents.

[1][2][4]

Vapor Pressure 35-45 hPa at 20-25 °C [4]

logP (Octanol/Water Partition

Coefficient)
2.7 [4]

Flammability and Fire Hazards
Chlorocyclopentane is a highly flammable liquid and vapor, posing a significant fire risk.[6][7]

Appropriate precautions must be taken to prevent ignition.
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Flammability Parameter Value References

Flash Point 15 °C (59 °F) [4]

GHS Classification Flammable Liquid, Category 2 [6]

Hazard Statement
H225: Highly flammable liquid

and vapour
[6][7]

Suitable Extinguishing Media
Dry chemical, carbon dioxide,

alcohol-resistant foam.
[6]

Unsuitable Extinguishing

Media

Water jet may be ineffective

and spread the fire.
[8]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen chloride gas.

[9]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[9] Containers may explode when heated. All ignition sources must be eliminated from

areas where chlorocyclopentane is handled or stored. Use of explosion-proof electrical,

ventilating, and lighting equipment is mandatory.[6][7]

Toxicological Profile and Health Hazards
The toxicological properties of chlorocyclopentane have not been fully investigated. The

available information is primarily qualitative and derived from safety data sheets.

Acute Toxicity
Quantitative data for acute oral, dermal, and inhalation toxicity (LD50/LC50) are not available in

the reviewed literature.[10]

Skin and Eye Irritation
Chlorocyclopentane is classified as a skin irritant and is expected to cause serious eye

irritation.[1] Prolonged or repeated skin contact can lead to defatting of the skin, resulting in

dryness, cracking, and dermatitis.[1]
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Respiratory Tract Irritation
Inhalation of vapors or mists may cause respiratory tract irritation.[1]

Other Health Effects
Central Nervous System (CNS): Vapors may cause dizziness, headaches, and other CNS

effects.[1]

Ingestion: Ingestion may cause gastrointestinal distress.[1]

Chronic Toxicity, Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data

available to assess these long-term health effects.[10]

A summary of the known health hazards is presented in Table 2.
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Hazard Endpoint Classification/Effect References

Acute Oral Toxicity No data available [10]

Acute Dermal Toxicity No data available [10]

Acute Inhalation Toxicity No data available [10]

Skin Corrosion/Irritation
Irritating to the skin (GHS

Category 2 implied)
[1][4][5]

Serious Eye Damage/Irritation May cause eye irritation [1]

Respiratory or Skin

Sensitization
No data available [10]

Germ Cell Mutagenicity No data available [10]

Carcinogenicity
Not classified as a carcinogen

by IARC or EPA
[1]

Reproductive Toxicity No data available [10]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory tract

irritation and CNS effects

(dizziness)

[1]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [10]

Aspiration Hazard No data available [10]

Experimental Protocols
Detailed experimental protocols for toxicological studies on chlorocyclopentane are not

available in the public domain due to the lack of comprehensive testing. However, standardized

OECD guidelines are typically followed for chemical safety testing.

OECD Guideline for In Vitro Skin Irritation Test (TG 439)
This test method uses a reconstructed human epidermis (RhE) model to assess the skin

irritation potential of a chemical.[11][12][13][14]
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Test System: A three-dimensional RhE model composed of human-derived keratinocytes is

used.[11][13]

Procedure: The test chemical is applied topically to the surface of the RhE tissue.[11][14]

Exposure: The exposure period is typically up to 4 hours.[13]

Endpoint: Cell viability is measured after exposure, often using the MTT assay, which

assesses mitochondrial activity.[11]

Classification: A chemical is classified as an irritant if it reduces cell viability below a certain

threshold (e.g., ≤ 50%).[11][12]

OECD Guideline for Acute Eye Irritation/Corrosion Test
(TG 405)
This guideline describes the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.[15][16][17][18][19]

Test Animal: The albino rabbit is the recommended species.[20]

Procedure: A single dose of the test substance (0.1 mL for liquids) is applied to the

conjunctival sac of one eye. The other eye serves as a control.[16][18]

Observation: The eyes are examined for signs of irritation (redness, swelling, opacity) at

specific intervals (e.g., 1, 24, 48, and 72 hours) for up to 21 days to assess reversibility.[16]

[19]

Classification: The severity and reversibility of the ocular lesions determine the classification

of the substance as an irritant or corrosive.[19]

Mandatory Visualizations
Logical Workflow for Chemical Hazard Assessment
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Chemical Hazard Assessment Workflow

Step 1: Information Gathering
- Identify Chemical

- Obtain SDS
- Literature Search

Step 2: Hazard Identification
- Physical Hazards (Flammability)

- Health Hazards (Toxicity)
- Environmental Hazards

Analyze

Step 3: Exposure Assessment
- Identify Routes of Exposure

- Determine Exposure Scenarios
- Quantify Exposure Levels

Consider

Step 4: Risk Characterization
- Integrate Hazard and Exposure Data

- Evaluate Likelihood and Severity of Harm
- Determine if Risk is Acceptable

Integrate

Step 5: Risk Management & Control
- Implement Control Measures (PPE, Ventilation)

- Develop Safe Operating Procedures
- Emergency Preparedness

Action

Step 6: Review and Update
- Periodically Review Assessment

- Update with New Information

Monitor

Re-evaluate

Click to download full resolution via product page

Caption: A generalized workflow for conducting a chemical hazard assessment.
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Generalized Signaling Pathway for Chemical-Induced
Skin Irritation

Generalized Pathway of Irritant Contact Dermatitis

Chlorocyclopentane
(Chemical Irritant)

Disruption of Stratum Corneum
(Skin Barrier)

causes

Keratinocyte Activation/Stress

leads to

Release of Pro-inflammatory
Cytokines & Chemokines

(e.g., IL-1α, TNF-α)

triggers

Recruitment of Immune Cells
(Neutrophils, Lymphocytes)

induces

Clinical Inflammation
(Erythema, Edema, Pain)

results in
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Caption: A simplified signaling pathway for chemical-induced skin irritation.
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Experimental Workflow for Handling a Chemical Spill

Workflow for Chlorocyclopentane Spill Response

Spill Occurs

Evacuate Immediate Area
& Alert Personnel

Eliminate Ignition Sources
(No Smoking, Sparks, Flames)

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert
Absorbent Material

(Sand, Earth)

Collect Absorbed Material
with Non-Sparking Tools

Place in Closed Container
for Disposal

Decontaminate Spill Area

Click to download full resolution via product page

Caption: A logical workflow for responding to a chlorocyclopentane spill.
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Handling and Storage
Given its hazardous properties, strict safety protocols must be followed when handling and

storing chlorocyclopentane.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves, and protective clothing.[6] A respirator may be necessary

if exposure limits are exceeded or irritation is experienced.[6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[6]

[7]

Ground and bond containers when transferring material.[7][10]

Avoid contact with skin and eyes.[6]

Do not breathe vapors or mists.[6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6][7]

Store in a designated flammables area.[10]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[10]

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[6]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Conclusion
Chlorocyclopentane is a valuable chemical intermediate with significant hazards, most

notably its high flammability and its potential to cause skin and eye irritation. The current body

of toxicological data is incomplete, and further research is needed to fully characterize its acute

and chronic health effects. Professionals in research, development, and manufacturing must

adhere to stringent safety protocols, including the use of appropriate engineering controls and

personal protective equipment, to minimize the risk of exposure. The information and

visualizations provided in this guide are intended to support a culture of safety and informed

decision-making when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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